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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-N-

methylformamide

CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

Technical Support Center: Troubleshooting N-(2-Hydroxyethyl)-N-methylformamide (HMF) in

Plasticization Applications

Executive Summary & Chemical Profile
N-(2-Hydroxyethyl)-N-methylformamide (CAS: 1590-50-7) is a polar, low-molecular-weight

amide often explored as a plasticizer for biopolymers (e.g., starch, chitosan) or as a specialized

solvent. While its structural similarity to N-Methylformamide (NMF) and Dimethylformamide

(DMF) allows for strong hydrogen bonding with polymer matrices, this same structure

introduces critical failure modes in drug development and material science applications.

Chemical Identity:

CAS Number: 1590-50-7[1][2][3][4]

Formula: C₄H₉NO₂[1][2][3][4]

Molecular Weight: 103.12 g/mol [1][2]
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Key Functional Groups: Amide (hydrophilic, hydrolyzable), Hydroxyl (hygroscopic), N-Methyl

(lipophilic).

The Core Problem: Researchers often treat HMF as a benign additive like glycerol. However, it

functions as a "Trojan Horse" plasticizer: it provides initial flexibility but is prone to hydrolytic

degradation (releasing formic acid) and migratory leaching, while carrying a Reproductive

Toxicity (Category 1B) classification that compromises biological assays.

Troubleshooting Guide: Common Failure Modes
Issue 1: The "Sweating" Film (Phase Separation &
Leaching)
Symptom: Your polymer film (e.g., thermoplastic starch) exhibits a greasy surface layer, or

"bloom," after storage at high humidity. The material initially feels flexible but becomes brittle

over time.

Root Cause Analysis: This is a classic fugitive plasticizer effect. HMF has a low molecular

weight (103.12 g/mol ). In high-humidity environments, water molecules compete for hydrogen

bonding sites on the polymer chain. The water displaces the HMF, forcing it to migrate to the

surface (syneresis).

Mechanism: Competitive Hydrogen Bonding & Hygroscopic Swelling.

Result: The film loses its plasticizer (embrittlement) and the surface becomes contaminated

with toxic HMF (blooming).

Diagnostic Protocol: The "Wipe & Weigh" Migration Test

Step 1: Cut a 5x5 cm film sample and weigh it (

).

Step 2: Incubate at 25°C / 75% RH for 72 hours.

Step 3: Visually inspect for surface droplets. Wipe the surface thoroughly with an absorbent

tissue (e.g., Kimwipe).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Weigh the sample again (

).

Step 5: Calculate % Migration Loss =

.

Threshold: >2% loss indicates critical instability.

Issue 2: Unexpected pH Drift & Acidification
Symptom: Drug formulations or buffer solutions containing HMF-plasticized materials show a

pH drop over time. Sensitive active pharmaceutical ingredients (APIs) are degrading.

Root Cause Analysis: Formamides are susceptible to acid-catalyzed or base-catalyzed

hydrolysis. Even trace moisture in the "dry" plasticizer can trigger this reaction.

Reaction:

Impact: Formic acid is a strong organic acid (

). Even small amounts can significantly lower the pH of unbuffered micro-environments,
catalyzing the degradation of acid-labile drugs.

Diagnostic Protocol: Hydrolytic Stress Test

Step 1: Dissolve/extract the plasticizer into unbuffered water (pH 7.0).

Step 2: Incubate at 40°C for 24 hours.

Step 3: Measure pH. A drop below pH 6.0 confirms hydrolysis.

Step 4 (Confirmation): Run HPLC (C18 column, UV 210 nm) to detect the Formic Acid peak.

Issue 3: Cytotoxicity in Biocompatibility Assays
Symptom: Cells cultured on HMF-plasticized scaffolds show poor viability or unexpected

apoptosis, even though the polymer itself is non-toxic.
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Root Cause Analysis: HMF is classified as Repr. 1B (May damage fertility or the unborn child)

and possesses acute toxicity properties similar to DMF/NMF. It is not a biologically inert

excipient.

Metabolic Activation: Like DMF, HMF can be metabolized (via P450 enzymes in liver cells)

into reactive intermediates that deplete glutathione and cause oxidative stress.

Interference: It can permeate cell membranes, disrupting osmotic balance and protein

folding.

FAQ:Can I use HMF in FDA-approved medical devices? Answer:Highly Unlikely. Due to its

Repr. 1B status and leaching potential, it faces extreme regulatory scrutiny compared to

approved plasticizers like Triethyl Citrate or PEG.

Visualizing the Mechanisms
Diagram 1: The Hydrolysis Trap
This pathway illustrates how HMF degrades into toxic/corrosive byproducts.
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Caption: Hydrolytic degradation pathway of HMF releasing Formic Acid (pH drop) and

secondary amines.

Diagram 2: Troubleshooting Decision Tree
Follow this logic flow when encountering material failure.
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Problem Observed

Identify Symptom

Surface is Sticky/Wet Material is Brittle Cell Death / Assay Fail

Migration / Leaching
(Check Humidity)

Plasticizer Loss OR
Anti-plasticization

Toxicity (Repr. 1B)
OR Residual Solvent

Run Wipe & Weigh Test
Switch to High MW Plasticizer

Check T_g (DSC)
Verify HMF Content

Stop Use in Bio-Assays
Review SDS Section 11

Click to download full resolution via product page

Caption: Decision matrix for diagnosing HMF-related failures in plasticized materials.

Comparative Data: HMF vs. Standard Plasticizers
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Property

N-(2-
Hydroxyethyl)-
N-
methylformami
de (HMF)

Glycerol
(Standard)

Triethyl Citrate
(TEC)

Implications
for HMF

MW ( g/mol ) 103.12 92.09 276.28

High mobility;

prone to rapid

leaching.

Boiling Point
High (Low

volatility)
290°C 294°C

Thermally stable,

but chemically

reactive.

Hydrolysis Risk
High (Amide

bond)
None Low (Ester bond)

Generates acid;

destabilizes pH-

sensitive drugs.

Toxicity (GHS)
Repr. 1B, Acute

Tox 4
Not Hazardous Not Hazardous

Unsuitable for

direct

blood/tissue

contact.

Hygroscopicity High Very High Low

Causes water

uptake and

mechanical

variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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